Cas no 898562-94-2 (2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline)

• Product Name: 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline
• CAS No: 898562-94-2
• MF: C₂₅H₂₀N₄O
• MW: 392.452505111694
• MDL: MFCD09743765
• CID: 715120
• PubChem ID: 11581936
• Update Time: 2025-06-12

2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline
• 2-[(4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl]quinoline
• 2-[(4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phexy)methyl]quiline
• PF-2545920
• Quinoline, 2-[[4-[1-methyl-4-(4-pyridinyl)-1H-pyrazol-3-yl]phenoxy]methyl]-
• MP 10
• Mardepodect
• 2-[[4-[1-Methyl-4-(4-pyridinyl)-1H-pyrazol-3-yl]phenoxy]methyl]quinoline (ACI)
• PF 02545920
• PF 2545920
• 2-[[4-[1-Methyl-4-(4-pyridinyl)-1H-pyrazol-3-yl]phenoxy]methyl]quinoline
• 2-(4-(1-Methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)-phenoxymethyl)quinoline
• EX-A2373
• MS-26564
• PF-0254920
• 2-[4-(1-Methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)-phenoxymethyl]-quinoline
• PF 2545920;PF2545920;PF-2545920
• HMS3750K09
• MARDEPODECT [INN]
• PF-2545920(MP-10)?
• Mardepodect (USAN/INN)
• 2-[[4-[1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-yl]phenoxy]methyl]quinoline
• CHEMBL562318
• 1292799-56-4
• HMS3884H14
• 2-((4-(1-(methyl-11c)-4-(4-pyridinyl)-1h-pyrazol-3-yl)phenoxy)methyl)quinoline
• SB16688
• PF-2545920(MP-10)
• PF2545920
• 898562-94-2
• MP-10
• Quinoline, 2-((4-(1-methyl-4-(4-pyridinyl)-1H-pyrazol-3-yl)phenoxy)methyl)-
• SW222234-1
• s2687
• AC-32620
• 2-(4-(1-methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)phenoxymethyl)quinoline
• Mardepodect free base
• NCGC00346630-01
• UNII-R9Y8EY0G42
• BCP0726000246
• PF9
• DTXSID001025873
• CCG-268557
• 2-[[4-(1-methyl-4-pyridin-4-ylpyrazol-3-yl)phenoxy]methyl]quinoline
• PF-02545920
• AKOS022179845
• 2-[4-(1-Methyl-4-pyridin4-yl-1H-pyrazol-3-yl)-phenoxymethyl]-quinoline
• [11C]MP 10
• BRD-K31519811-001-01-4
• NS00072162
• AZEXWHKOMMASPA-UHFFFAOYSA-N
• GTPL9617
• MLS006011117
• MARDEPODECT [WHO-DD]
• SMR004702898
• AC-36046
• HY-50098
• NCGC00346630-02
• Mardepodect [USAN]
• EX-A949
• D11171
• (11C)MP-10 cpd
• pyrazole 9 [PMID: 19630403]
• MP-10 compound
• Q7119048
• BDBM31592
• MFCD28144518
• CS-0501
• BCP05602
• DB08387
• BCP23364
• 3hr1
• J-505225
• BRD-K31519811-001-02-2
• R9Y8EY0G42
• 2-{[4-(1-methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)phenoxy]methyl}quinoline
• NCGC00346630-05
• DS-015882
• YKB56294
• ((11)C)MP-10
• SCHEMBL1414700
• PF-2545920 hydrochloride
• substituted pyrazole, 9

• MDL： MFCD09743765
• Inchi： 1S/C25H20N4O/c1-29-16-23(18-12-14-26-15-13-18)25(28-29)20-7-10-22(11-8-20)30-17-21-9-6-19-4-2-3-5-24(19)27-21/h2-16H,17H2,1H3
• InChI Key： AZEXWHKOMMASPA-UHFFFAOYSA-N
• SMILES： N1C=CC(C2C(C3C=CC(OCC4C=CC5C(=CC=CC=5)N=4)=CC=3)=NN(C)C=2)=CC=1

Computed Properties

• Exact Mass: 392.16400
• Monoisotopic Mass: 392.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.83000
• LogP: 5.27630

2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline

Introduction to 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline (CAS No. 898562-94-2)

2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline, identified by its CAS number 898562-94-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for further investigation in various therapeutic applications.

The molecular structure of 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline incorporates several key pharmacophoric elements. The presence of a quinoline core is particularly noteworthy, as quinoline derivatives have a long history of use in medicinal chemistry due to their broad spectrum of biological activities. Quinoline-based compounds are well-known for their antimicrobial, antimalarial, and anti-inflammatory properties, among others.

In addition to the quinoline moiety, the compound features a phenoxymethyl group that is further substituted with a 1-methylated pyrazole ring and a pyridine ring. This intricate arrangement of functional groups suggests potential interactions with biological targets, which could lead to novel pharmacological effects. The pyrazole ring, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These tools have been instrumental in understanding the potential therapeutic applications of 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline. Studies using molecular docking simulations have revealed that this compound may interact with various protein targets, including kinases and transcription factors, which are implicated in numerous diseases.

The synthesis of 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and protective group strategies has been crucial in achieving the desired molecular architecture.

One of the most exciting aspects of this compound is its potential as an intermediate in the development of new drugs. Researchers are exploring its utility in the synthesis of more complex molecules that could target specific disease pathways. For instance, derivatives of quinoline have shown promise in the treatment of cancer by inhibiting key signaling pathways involved in tumor growth and progression.

The pharmacokinetic properties of 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Preliminary studies suggest that it may exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability, which are critical for drug efficacy.

In conclusion, 2-((4-(1-Methyl-4-(pyridin-4-yll)-1H-pyrazol-l 3 -y l )ph en ox y )m e th y l )quino lin e (CAS No. 898562_94_2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a promising candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.